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Compound of Interest

Compound Name: UR-AK49

Cat. No.: B12783791 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for UR-AK49 was found in the available

resources. The following guidance is based on general laboratory safety principles for handling

novel or under-documented research chemicals. Researchers must conduct a thorough risk

assessment before handling this compound and consult with their institution's Environmental

Health and Safety (EHS) department.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with UR-AK49, a human histamine H1 and H2

receptor agonist. Adherence to these guidelines is crucial for ensuring personal safety and

proper disposal.

I. Personal Protective Equipment (PPE)
A comprehensive hazard assessment should be performed for any procedure involving UR-
AK49 to determine the necessary PPE.[1][2][3] The minimum required PPE for handling this

compound includes:
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PPE Category Item Specifications & Use

Eye and Face Protection Safety Goggles or Glasses

Must be ANSI Z87.1 compliant

and provide protection against

chemical splashes.[2] A face

shield should be worn over

safety glasses or goggles

when there is a significant

splash hazard.[1]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves are

the minimum requirement for

incidental contact. For

prolonged contact or handling

larger quantities, consider

double-gloving or using gloves

with higher chemical

resistance. Always check the

manufacturer's glove

compatibility data.

Body Protection Laboratory Coat

A flame-resistant lab coat is

recommended, especially if

working with flammable

solvents. Ensure the coat is

fully buttoned.

Respiratory Protection Respirator

A respirator (e.g., N95, half-

mask, or full-face) may be

necessary when working with

volatile forms of the compound

or in poorly ventilated areas.

The type of respirator should

be selected based on a formal

risk assessment.
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General Attire
Long Pants and Closed-Toe

Shoes

This is a minimum requirement

for all laboratory work to

protect against spills and

physical hazards.

II. Operational Plan: Handling Procedures
Preparation:

Review all available information on UR-AK49 and similar compounds.

Ensure all necessary PPE is available and in good condition.

Work in a well-ventilated area, preferably within a chemical fume hood.

Handling:

Avoid direct contact with the skin, eyes, and clothing.

Minimize the creation of dust or aerosols.

Use the smallest quantity of the compound necessary for the experiment.

Spill Response:

In case of a spill, evacuate the immediate area and alert your supervisor and the

institution's EHS office.

Follow your laboratory's established spill cleanup procedures.

III. Disposal Plan
The disposal of UR-AK49 and any contaminated materials must comply with all federal, state,

and local regulations.

Waste Collection:
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Collect all waste containing UR-AK49 (e.g., unused compound, contaminated gloves,

absorbent materials) in a designated, properly labeled, and sealed hazardous waste

container.

Labeling:

Clearly label the container with "Hazardous Waste" and the full chemical name "UR-
AK49".

Storage:

Store the waste container in a designated satellite accumulation area, away from

incompatible materials.

Disposal:

Arrange for pickup and disposal by a licensed hazardous waste disposal company. Do not

attempt to dispose of the chemical waste through standard laboratory drains or trash.

IV. Experimental Workflow and Safety
The following diagram outlines the general workflow for safely handling UR-AK49.
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Caption: Workflow for safe handling and disposal of UR-AK49.
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V. Experimental Protocols
Detailed experimental protocols for UR-AK49 were not available in the searched literature.

Researchers should develop their own protocols based on the compound's known properties

as a histamine H1 and H2 receptor agonist and general principles of pharmacology and

chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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